Cas no 107147-53-5 (1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione)

1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione structure
107147-53-5 structure
Product Name:1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione
CAS No:107147-53-5
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD00552519
CID:3033859
PubChem ID:2179721
Update Time:2025-04-21

1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

    • 1-(2-METHYLPHENYL)PYRIMIDINE-2,4,6(1H,3H,5H)-TRIONE
    • AKOS B029829
    • IFLAB-BB F1912-0020
    • 1-o-Tolyl-pyrimidine-2,4,6-trione
    • 1-(o-tolyl)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione
    • CCG-249941
    • STK202127
    • SCHEMBL6238897
    • HMS2402K12
    • F0347-1781
    • CHEMBL1414081
    • 107147-53-5
    • SMR000069095
    • AKOS000288854
    • CS-0076415
    • SDCCGMLS-0030761.P002
    • 1-(2-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • NS00016294
    • EN300-235912
    • MLS000058829
    • Oprea1_372948
    • F1912-0020
    • Cambridge id 5174697
    • MDL: MFCD00552519
    • Inchi: 1S/C11H10N2O3/c1-7-4-2-3-5-8(7)13-10(15)6-9(14)12-11(13)16/h2-5H,6H2,1H3,(H,12,14,16)
    • InChI Key: PDTAPBCSMRZOLO-UHFFFAOYSA-N
    • SMILES: O=C1CC(NC(N1C1C=CC=CC=1C)=O)=O

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.5Ų

1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione Pricemore >>

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